Cas no 2639409-45-1 (Ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate)

• Product Name: Ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate
• CAS No: 2639409-45-1
• MF: C₁₀H₂₀NO₃P
• MW: 233.244463920593
• CID: 6529801
• PubChem ID: 165903165
• Update Time: 2025-06-11

Ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate
• 2639409-45-1
• EN300-27783841
• Ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate

• Inchi： 1S/C10H20NO3P/c1-4-14-10(12)8-5-9(7-11-6-8)15(2,3)13/h8-9,11H,4-7H2,1-3H3
• InChI Key： IBDWVZGPQQBJEL-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1CNCC(C(=O)OCC)C1)=O

Computed Properties

• Exact Mass: 233.11808050g/mol
• Monoisotopic Mass: 233.11808050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.4Ų

Additional information on Ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate

Ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate (CAS No. 2639409-45-1): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate (CAS No. 2639409-45-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of phosphonates, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate consists of a piperidine ring substituted with a dimethylphosphoryl group and an ethyl ester at the carboxylic acid position. The presence of the piperidine ring provides flexibility and conformational stability, while the dimethylphosphoryl group introduces additional functional groups that can interact with biological targets. The ethyl ester moiety enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

Recent studies have highlighted the pharmacological properties of ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its antiviral activity. Preliminary studies have demonstrated that ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate exhibits potent antiviral effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action is thought to involve the inhibition of viral replication through interference with viral RNA synthesis or protein processing. This property could be particularly valuable in the development of broad-spectrum antiviral drugs.

In addition to its anti-inflammatory and antiviral properties, ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate has also shown promise as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The exact mechanism by which it exerts its anticancer effects is still under investigation, but it is believed to involve the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK.

The synthesis of ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate involves several steps, starting from commercially available starting materials. A typical synthetic route involves the formation of a piperidine derivative followed by phosphorylation and esterification reactions. The overall yield and purity of the final product are crucial for its use in pharmaceutical applications.

Several clinical trials are currently underway to evaluate the safety and efficacy of ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate in humans. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development.

In conclusion, ethyl 5-(dimethylphosphoryl)piperidine-3-carboxylate (CAS No. 2639409-45-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that this compound will play an increasingly important role in the treatment of various diseases.